Theophylline-13C2d6
Theophylline-13C2d6
Brand Name:
Vulcanchem
CAS No.:
1782458-84-7
VCID:
VC0041082
InChI:
InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i1+1D3,2+1D3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC=N2
Molecular Formula:
C7H8N4O2
Molecular Weight:
188.188
Theophylline-13C2d6
CAS No.: 1782458-84-7
Reference Standards
VCID: VC0041082
Molecular Formula: C7H8N4O2
Molecular Weight: 188.188
| CAS No. | 1782458-84-7 |
|---|---|
| Product Name | Theophylline-13C2d6 |
| Molecular Formula | C7H8N4O2 |
| Molecular Weight | 188.188 |
| IUPAC Name | 1,3-bis(trideuteriomethyl)-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i1+1D3,2+1D3 |
| Standard InChIKey | ZFXYFBGIUFBOJW-KLFIIISESA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2 |
| Synonyms | 3,9-Dihydro-1,3-dimethyl-1H-purine-2,6-dione-13C2d6; 3,7-Dihydro-1,3-dimethyl- 1H-purine-2,6-dione-13C2d6; 1,3-Dimethylxanthine-13C2d6; Accurbron-13C2d6; Aerobin-13C2d6; Armophylline-13C2d6; Asmax-13C2d6; Bronkodyl-13C2d6; Theophyl-13C2d6; Theoplus-1 |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume